Cas no 6284-46-4 (isopropyl but-2-enoate)

isopropyl but-2-enoate structure
isopropyl but-2-enoate structure
Product Name:isopropyl but-2-enoate
CAS No:6284-46-4
MF:C7H12O2
MW:128.168982505798
MDL:MFCD00059053
CID:507260
PubChem ID:87566209
Update Time:2026-04-29

isopropyl but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,1-methylethyl ester, (2E)-
    • Isopropyl Crotonate
    • propan-2-yl (E)-but-2-enoate
    • CROTONIC ACID ISOPROPYL ESTER
    • isopropyl but-2-enoate
    • MDL： MFCD00059053
    • Inchi： InChI=1S/C7H12O2/c1-4-5-7(8)9-6(2)3/h4-6H,1-3H3/b5-4+
    • InChI Key： AABBHSMFGKYLKE-SNAWJCMRSA-N
    • SMILES： C/C=C/C(=O)OC(C)C

Computed Properties

  • Exact Mass: 128.08400
  • Monoisotopic Mass: 128.08373
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.89
  • Boiling Point: 147°C(lit.)
  • Flash Point: 40°C
  • Refractive Index: 1.4220-1.4250
  • PSA: 26.30000
  • LogP: 1.51410
  • Solubility: Not determined

isopropyl but-2-enoate Security Information

isopropyl but-2-enoate Customs Data

  • HS CODE：2916190090
  • Customs Data：

    China Customs Code:

    2916190090

    Overview:

    2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

isopropyl but-2-enoate Pricemore >>

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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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